Cas no 5161-04-6 (1-methyl-4-(2-methylpropyl)benzene)

1-methyl-4-(2-methylpropyl)benzene structure
5161-04-6 structure
Product Name:1-methyl-4-(2-methylpropyl)benzene
CAS No:5161-04-6
MF:C11H16
MW:148.244743347168
CID:1576487
PubChem ID:21240
Update Time:2025-04-21

1-methyl-4-(2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(2-methylpropyl)benzene
    • Benzene, 1-methyl-4-(2-methylpropyl)-
    • P-ISOBUTYLTOLUENE
    • Toluene, p-isobutyl-
    • 1-METHYL-4-ISOBUTYLBENZENE
    • Benzene,1-methyl-4-(2-methylpropyl)
    • Toluene,p-isobutyl
    • AKOS006272115
    • 1-Isobutyl-4-methylbenzene #
    • DTXSID50199559
    • 5161-04-6
    • para-methylisobutylbenzene
    • 1-methyl-4-(2-methyl-propyl)-benzene
    • Inchi: 1S/C11H16/c1-9(2)8-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
    • InChI Key: VCGBZXLLPCGFQM-UHFFFAOYSA-N
    • SMILES: C(C)(C)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 148.12500
  • Monoisotopic Mass: 148.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 96.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.8478
  • Melting Point: -44.72°C (estimate)
  • Boiling Point: 196°C
  • Flash Point: 67.3°C
  • Refractive Index: 1.4851
  • PSA: 0.00000
  • LogP: 3.19350

1-methyl-4-(2-methylpropyl)benzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-methyl-4-(2-methylpropyl)benzene Production Method

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